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For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Myristin-2-Olein-3-Butyrin, also known as 1-myristoyl-2-oleoyl-3-butyryl-rac-glycerol, is a

mixed triacylglycerol (TAG) containing myristic acid (a saturated fatty acid), oleic acid (a

monounsaturated fatty acid), and butyric acid (a short-chain fatty acid) esterified to a glycerol

backbone. This specific arrangement of fatty acids gives it unique physical and chemical

properties. Notably, this triglyceride has been identified as a component of human breast milk,

suggesting its potential role in infant nutrition and development.[1][2] This guide provides a

summary of its known physical properties, a detailed experimental protocol for its

characterization, and a visual representation of the analytical workflow.

Core Physical Properties
While specific experimental values for all physical properties of 1-Myristin-2-Olein-3-Butyrin
are not readily available in the public domain, the following table summarizes the known

information and general properties of mixed triglycerides.[3][4][5][6]
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Property Value / Description Source

Chemical Name
1-Myristoyl-2-Oleoyl-3-Butyryl-

rac-glycerol
-

Synonyms
1-Myristin-2-Olein-3-Butyrin,

TG(14:0/18:1/4:0)
[2][7]

CAS Number 1122578-93-1 [2][7]

Molecular Formula C₃₉H₇₂O₆ [2]

Molecular Weight 637.0 g/mol [2]

Physical State Liquid at room temperature. [2]

Solubility

Slightly soluble in chloroform

and methanol. Generally

insoluble in water and soluble

in nonpolar organic solvents.

[2][4]

-

Purity
Commercially available at

>98% purity.
[2]

Melting Point

Not specifically reported. As a

mixed triglyceride containing

both long-chain saturated and

unsaturated fatty acids, as well

as a short-chain fatty acid, it is

expected to have a low melting

point.[4]

-

Boiling Point

Not specifically reported.

Expected to be high due to its

high molecular weight, and

decomposition may occur at

atmospheric pressure.

-

Density Not specifically reported. The

density of triglycerides

-
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generally ranges from 0.9 to

0.95 g/cm³.[5]

Refractive Index Not specifically reported. -

Experimental Protocols
The characterization and quantification of specific triglycerides like 1-Myristin-2-Olein-3-
Butyrin, especially from a complex matrix such as human milk, typically involves sophisticated

analytical techniques. High-Performance Liquid Chromatography coupled with Mass

Spectrometry (HPLC-MS) is a powerful and commonly employed method.

Protocol: Identification and Quantification of 1-Myristin-
2-Olein-3-Butyrin in a Biological Matrix via HPLC-MS/MS
This protocol is a representative example based on established methodologies for triglyceride

analysis.[8][9][10][11]

1. Sample Preparation and Lipid Extraction:

Objective: To extract total lipids from the biological matrix (e.g., human milk) while minimizing

degradation.

Procedure:

A known volume or weight of the sample is homogenized.

Lipid extraction is performed using a modified Bligh-Dyer or Folch method, which employs

a chloroform/methanol/water solvent system to partition lipids into an organic phase.

The organic phase, containing the lipids, is collected, and the solvent is evaporated under

a stream of nitrogen to prevent oxidation.

The dried lipid extract is reconstituted in a suitable solvent for HPLC analysis, such as

isopropanol/acetonitrile/water.

2. HPLC Separation:
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Objective: To separate the different lipid classes and individual triglyceride species based on

their polarity.

Instrumentation: A high-performance liquid chromatography system equipped with a C18

reversed-phase column is commonly used.

Mobile Phase: A gradient elution is typically employed, starting with a more polar solvent

mixture (e.g., acetonitrile/water with additives like ammonium formate) and gradually

increasing the proportion of a less polar solvent (e.g., isopropanol). This allows for the

separation of a wide range of lipid species.

Flow Rate: A typical flow rate is around 0.2-0.5 mL/min.[9]

Column Temperature: The column is maintained at a constant temperature (e.g., 40-50°C) to

ensure reproducible retention times.

3. Mass Spectrometry Detection and Identification:

Objective: To detect, identify, and quantify the separated triglyceride molecules.

Instrumentation: A tandem mass spectrometer (MS/MS), such as a quadrupole time-of-flight

(Q-TOF) or a triple quadrupole (QqQ) instrument, is coupled to the HPLC system.

Ionization: Electrospray ionization (ESI) in the positive ion mode is commonly used for the

analysis of triglycerides.

Identification:

Full Scan MS: The instrument scans a wide mass-to-charge (m/z) range to detect all

ionized molecules eluting from the HPLC column. The precursor ion corresponding to the

[M+NH₄]⁺ or [M+Na]⁺ adduct of 1-Myristin-2-Olein-3-Butyrin (C₃₉H₇₂O₆, MW=637.0) is

identified.

Tandem MS (MS/MS): The precursor ion is isolated and fragmented. The resulting

fragment ions are characteristic of the fatty acid composition. For 1-Myristin-2-Olein-3-
Butyrin, characteristic neutral losses of myristic, oleic, and butyric acids would be

observed, confirming its identity.
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Quantification: Quantification can be achieved by comparing the peak area of the target

molecule to that of an internal standard (a non-naturally occurring triglyceride with a known

concentration).

Mandatory Visualizations
Experimental Workflow for Triglyceride Analysis

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026222?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Analytical Procedure

Data Processing

Results

Biological Sample (e.g., Human Milk)

Homogenization

Lipid Extraction (Bligh-Dyer/Folch)

Solvent Evaporation

Reconstitution in Injection Solvent

HPLC Separation (C18 Column)

Mass Spectrometry (ESI-MS/MS)

Identification (Precursor & Fragment Ions) Quantification (Internal Standard)

Physical & Chemical Properties Report

Click to download full resolution via product page

Caption: Workflow for the analysis of 1-Myristin-2-Olein-3-Butyrin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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